Spodumene (AlLi(SiO3)2)

• CAS: 12646-13-8
• Synonyms: spodumene; spodumene ((H2SiO3)Al.Si)
• Molecular Formula: AlLiO6Si2
• Molecular Weight: 186.1 g/mol
• SMILES: [Li+].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Al+3]
• InChI: InChI=1S/Al.Li.2O3Si/c;;2*1-4(2)3/q+3;+1;2*-2
• InChIKey: CNLWCVNCHLKFHK-UHFFFAOYSA-N

Secure high-purity spodumene feedstock with ≥6% Li₂O content, the industry benchmark for lithium chemical production. Its unique α→β phase transformation at ≥1050°C unlocks superior chemical reactivity for efficient Li extraction. Suitable for battery-grade carbonate/hydroxide, low-thermal-expansion ceramics, and high-yield flotation operations.

Spodumene (AlLi(SiO3)2) CAS 12646-13-8: Lithium Ore Baseline for Scientific and Industrial Procurement

Spodumene (AlLi(SiO3)2) is a monoclinic pyroxene-group lithium aluminosilicate mineral and the primary hard-rock source of lithium globally [1]. It possesses a theoretical Li2O content of 8.03 wt% and is characterized by a unique temperature-dependent polymorphic behavior, transitioning from the naturally occurring, chemically resistant α-phase to the more reactive β-phase at elevated temperatures [2]. This mineral is the feedstock for the majority of lithium chemical production, serving the battery, glass, and ceramics industries [3].

• [1] Mineral-Textural Characteristics of Lithium Pegmatite Ores of Western Australia. Eurofarma OVIDDS. (n.d.). View Source
• [2] Moore, R. L., Mann, J. P., Montoya, A., & Haynes, B. S. (2018). In situ synchrotron XRD analysis of the kinetics of spodumene phase transitions. Physical Chemistry Chemical Physics, 20(16), 10753-10761. View Source
• [3] Battery-Grade Spodumene Korea. Yayang Minerals. (n.d.). View Source

Why Generic Substitution Fails for Spodumene (AlLi(SiO3)2) in Lithium Extraction

Direct substitution between lithium-bearing minerals such as spodumene, petalite, lepidolite, and zinnwaldite is not feasible due to fundamental differences in their crystal chemistry, which dictates their distinct industrial processing requirements and economic viability [1]. Spodumene's unique α→β phase transformation at ≥1050 °C is a mandatory and energy-intensive pretreatment step that unlocks its chemical reactivity, a requirement that is not directly transferable to other lithium ores [2]. Furthermore, the presence of fluorine in lepidolite and the different aluminosilicate framework of petalite necessitate divergent extraction routes, directly impacting reagent consumption, process complexity, and overall lithium recovery cost [3].

• [1] Lithium extraction from hard rock lithium ores (spodumene, lepidolite, zinnwaldite, petalite): Technology, resources, environment and cost. ScienceDirect. (2023). View Source
• [2] A novel technology for lithium extraction through low-temperature synergistic roasting of α-spodumene with lepidolite. Separation and Purification Technology. (2024). View Source
• [3] Lithium extraction from hard rock lithium ores (spodumene, lepidolite, zinnwaldite, petalite): Technology, resources, environment and cost. ScienceDirect. (2023). View Source

Quantitative Evidence Guide for Spodumene (AlLi(SiO3)2) Differentiation vs. Lepidolite and Petalite

Spodumene vs. Lepidolite: Phase Transformation Temperature Reduction in Synergistic Roasting

In a head-to-head comparison, the addition of lepidolite to α-spodumene during synergistic roasting reduces the phase transition temperature of spodumene from the α-phase to the β-phase by 150 °C [1]. This effect is attributed to fluorine escaping from the lepidolite lattice and attacking the Si-O, Al-O, and Li-O bonds within the α-spodumene structure [1].

Evidence Dimension	α→β phase transformation temperature
Target Compound Data	Reduction of 150 °C from baseline when co-roasted with lepidolite.
Comparator Or Baseline	Baseline α-spodumene transformation at ≥1050 °C.
Quantified Difference	150 °C decrease.
Conditions	Low-temperature synergistic roasting process.

Why This Matters

This quantifies a specific processing synergy that can reduce the energy intensity of spodumene activation, a key cost driver in lithium production.

• [1] A novel technology for lithium extraction through low-temperature synergistic roasting of α-spodumene with lepidolite. Separation and Purification Technology. (2024). View Source

Spodumene Flotation Recovery: Ultrasound Pretreatment vs. Traditional Mechanical Agitation

In a direct comparative study, the flotation recovery of spodumene was 86.08% after ultrasound pretreatment, whereas traditional mechanical agitation pretreatment yielded only 39.30% recovery [1]. This demonstrates a significant enhancement in floatability attributable to the specific surface modifications induced by ultrasound.

Evidence Dimension	Flotation Recovery
Target Compound Data	86.08%
Comparator Or Baseline	Traditional mechanical agitation pretreatment: 39.30%
Quantified Difference	46.78 percentage points higher.
Conditions	Alkaline pretreatment process followed by micro-flotation.

Why This Matters

This data directly informs the selection of pretreatment technologies to maximize spodumene yield and minimize losses during beneficiation, impacting overall project economics.

• [1] Ultrasound application in alkaline pretreatment process of spodumene to improve particle floatability. (2023). View Source

Spodumene vs. Lepidolite: Comparative Processing Cost Analysis for Lithium Extraction

A cross-study comparable analysis indicates that the processing cost of lithium extraction from lepidolite via the sulfate roasting method is higher than that from spodumene using the sulfuric acid method [1]. This cost differential is primarily attributed to the consumption of high-value sulfate reagents required for the lepidolite process, in contrast to the acid process employed for spodumene [1].

Evidence Dimension	Lithium Extraction Processing Cost
Target Compound Data	Spodumene (acid process): Lower cost.
Comparator Or Baseline	Lepidolite (sulfate roasting): Higher cost.
Quantified Difference	Qualitative difference (spodumene route is less expensive).
Conditions	Industrial lithium extraction processes.

Why This Matters

This provides a clear economic rationale for preferring spodumene over lepidolite as a lithium feedstock when evaluating project viability and reagent supply chain risks.

• [1] Lithium extraction from hard rock lithium ores (spodumene, lepidolite, zinnwaldite, petalite): Technology, resources, environment and cost. ScienceDirect. (2023). View Source

Spodumene α→β Phase Transformation: Density and Crystal Structure Change

During calcination, α-spodumene, with a monoclinic crystal structure and specific gravity of 3.15 g/cm³, transforms into β-spodumene, a less dense tetragonal form with a specific gravity of 2.40 g/cm³ [1]. This 24% decrease in density is accompanied by a volumetric expansion that opens the lattice, making it susceptible to chemical attack.

Evidence Dimension	Specific Gravity
Target Compound Data	β-spodumene: 2.40 g/cm³
Comparator Or Baseline	α-spodumene: 3.15 g/cm³
Quantified Difference	0.75 g/cm³ (24% decrease).
Conditions	High-temperature calcination (≥1050 °C).

Why This Matters

This quantifies the fundamental structural change that enables spodumene's chemical processing, a defining characteristic that separates it from other lithium ores that do not require this phase change.

• [1] Mineralogical transformations of spodumene concentrate from Greenbushes, Western Australia. Part 1: Conventional heating. ScienceDirect. (2016). View Source

Spodumene (AlLi(SiO3)2) CAS 12646-13-8: Optimized Industrial and Research Applications

Lithium-Ion Battery Chemical Production

Spodumene is the preferred feedstock for producing battery-grade lithium hydroxide and carbonate due to its high theoretical Li2O content (8.03 wt%) and established industrial processing route [1]. The industry standard specifies a minimum Li2O content, typically priced to a 6% benchmark, with high-grade spodumene concentrates exceeding this requirement and containing low iron impurities (e.g., 0.6% Fe2O3) to ensure product purity [2].

Pyrometallurgical Process Optimization for Lithium Extraction

The α→β phase transformation of spodumene is a critical, energy-intensive step. Research into reducing this temperature, such as synergistic roasting with lepidolite which lowers the transition temperature by 150 °C, is a key area for improving process efficiency and reducing costs [1]. This knowledge is directly applicable to designing more sustainable and economically viable lithium extraction flowsheets.

Advanced Mineral Beneficiation via Ultrasonic Pretreatment

The flotation recovery of spodumene can be more than doubled (from 39.30% to 86.08%) by employing ultrasound pretreatment compared to traditional mechanical agitation [1]. This finding is critical for operations aiming to maximize lithium yield from low-grade or complex ores, directly impacting the economic feasibility of mining projects.

Low Thermal Expansion Ceramics and Glass-Ceramics

Spodumene is used as a raw material in ceramic and glass-ceramic compositions to impart low thermal expansion properties. For instance, adding 25-50 mass% of spodumene to a mixture can help achieve a low thermal expansion coefficient of 2.70×10⁻⁶ /°C [1]. This property is essential for manufacturing cookware, telescope mirrors, and other precision components requiring high thermal shock resistance.

• [1] Mineral-Textural Characteristics of Lithium Pegmatite Ores of Western Australia. Eurofarma OVIDDS. (n.d.). View Source
• [2] Patriot Successfully Produces Sample of Battery-Grade Lithium Hydroxide from the CV5 Spodumene Pegmatite. finanzen.net. (2024). View Source
• [3] A novel technology for lithium extraction through low-temperature synergistic roasting of α-spodumene with lepidolite. Separation and Purification Technology. (2024). View Source
• [4] Ultrasound application in alkaline pretreatment process of spodumene to improve particle floatability. (2023). View Source
• [5] Fabrication of Silica Glass from Rice Husk Ash with Spodumene Additions. ADS. (n.d.). View Source